Cas no 1538434-09-1 (2-(2,5-dichlorophenyl)-2-fluoroacetic acid)

• Product Name: 2-(2,5-dichlorophenyl)-2-fluoroacetic acid
• CAS No: 1538434-09-1
• MF: C₈H₅Cl₂FO₂
• MW: 223.028504133224
• MDL: MFCD21862807
• CID: 5210038
• PubChem ID: 53441798
• Update Time: 2025-05-20

2-(2,5-dichlorophenyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2,5-dichloro-α-fluoro-
• 2-(2,5-Dichlorophenyl)-2-fluoroacetic acid
• 2-(2,5-dichlorophenyl)-2-fluoroacetic acid

• MDL： MFCD21862807
• Inchi： 1S/C8H5Cl2FO2/c9-4-1-2-6(10)5(3-4)7(11)8(12)13/h1-3,7H,(H,12,13)
• InChI Key： LIEFCOLFBMGLIE-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=CC=1Cl)(F)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,5-dichlorophenyl)-2-fluoroacetic acid

Introduction to 2-(2,5-Dichlorophenyl)-2-Fluoroacetic Acid (CAS No. 1538434-09-1)

2-(2,5-Dichlorophenyl)-2-fluoroacetic acid, identified by the CAS number 1538434-09-1, is a compound of significant interest in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a dichlorophenyl group attached to a fluoroacetic acid moiety. The presence of chlorine and fluorine atoms in its structure contributes to its distinctive chemical properties and reactivity.

The synthesis of 2-(2,5-dichlorophenyl)-2-fluoroacetic acid involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have highlighted its potential in the field of pharmacology, where it has shown promise as a precursor for novel drug molecules. Its ability to undergo various functional group transformations makes it a valuable intermediate in the synthesis of more complex compounds.

From a structural perspective, the compound exhibits a planar geometry around the central carbon atom due to the sp² hybridization. This planarity enhances its ability to participate in π-π interactions, which are crucial in many biochemical processes. The dichlorophenyl group introduces electron-withdrawing effects, thereby increasing the acidity of the carboxylic acid group. This enhanced acidity is a key feature that has been exploited in various chemical reactions and applications.

Recent research has focused on the application of 2-(2,5-dichlorophenyl)-2-fluoroacetic acid in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of new materials with tailored electronic properties. For instance, studies have demonstrated its potential as a building block for metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis.

In addition to its chemical applications, this compound has also been studied for its environmental impact. Research into its biodegradation pathways has revealed that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment. This information is critical for assessing its safety and sustainability in industrial processes.

The synthesis and characterization of 2-(2,5-dichlorophenyl)-2-fluoroacetic acid have been detailed in numerous scientific publications. These studies emphasize the importance of understanding the relationship between molecular structure and chemical reactivity. By leveraging this knowledge, scientists can design more efficient synthetic routes and explore new applications for this versatile compound.

In conclusion, 2-(2,5-dichlorophenyl)-2-fluoroacetic acid (CAS No. 1538434-09-1) is a compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.